Cas no 1443981-02-9 ((1-benzylcyclopentyl)methanamine hydrochloride)

• Product Name: (1-benzylcyclopentyl)methanamine hydrochloride
• CAS No: 1443981-02-9
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 4600125
• PubChem ID: 71757944
• Update Time: 2025-10-29

(1-benzylcyclopentyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-benzylcyclopentyl)methanamine hydrochloride

• Inchi： 1S/C13H19N.ClH/c14-11-13(8-4-5-9-13)10-12-6-2-1-3-7-12;/h1-3,6-7H,4-5,8-11,14H2;1H
• InChI Key： XAANXDDQHKJGDN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C1(CCCC1)CN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-benzylcyclopentyl)methanamine hydrochloride

Research Brief on (1-benzylcyclopentyl)methanamine hydrochloride (CAS: 1443981-02-9): Recent Advances and Applications

The compound (1-benzylcyclopentyl)methanamine hydrochloride (CAS: 1443981-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzylcyclopentyl scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (1-benzylcyclopentyl)methanamine hydrochloride, highlighting its efficient production via a novel catalytic hydrogenation method. The research demonstrated a yield improvement of approximately 15% compared to traditional methods, with enhanced purity profiles. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that (1-benzylcyclopentyl)methanamine hydrochloride exhibits high affinity for sigma-1 receptors (σ1R), with a Ki value of 8.2 nM. This receptor is implicated in neuroprotection, neuroplasticity, and the modulation of neurotransmitter systems. In vivo studies using rodent models of neuropathic pain showed that the compound significantly reduced pain responses at doses as low as 5 mg/kg, suggesting its potential as an analgesic agent with a novel mechanism of action.

Further research has explored the compound's potential in treating neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience demonstrated that (1-benzylcyclopentyl)methanamine hydrochloride promoted neurite outgrowth in cultured cortical neurons by 40% compared to controls. This effect was mediated through σ1R-dependent activation of neurotrophic signaling pathways, including BDNF and TrkB. These findings position the compound as a candidate for Alzheimer's disease and Parkinson's disease therapy.

Safety profiling studies have shown that (1-benzylcyclopentyl)methanamine hydrochloride has a favorable toxicity profile in acute and subchronic dosing regimens. No significant hepatotoxicity or cardiotoxicity was observed at therapeutic doses, and the compound exhibited good blood-brain barrier permeability (brain/plasma ratio of 3.2 in rats). These properties enhance its translational potential for CNS-targeted therapies.

Ongoing research is investigating structural analogs of (1-benzylcyclopentyl)methanamine hydrochloride to optimize its pharmacokinetic properties. Recent computational modeling studies have identified key structural features responsible for its σ1R selectivity, providing a foundation for rational drug design. The compound's unique chemical space continues to attract interest from both academic and industrial researchers in the pursuit of novel neurotherapeutics.